Cas no 2138184-60-6 (methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate)

• Product Name: methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate
• CAS No: 2138184-60-6
• MF: C₁₃H₁₁FN₂O₃
• MW: 262.236446619034
• CID: 6051969
• PubChem ID: 165461107
• Update Time: 2025-06-22

methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate
• EN300-731117
• 2138184-60-6

• Inchi： 1S/C13H11FN2O3/c1-19-13(18)11-3-2-9(6-12(11)14)7-16-5-4-10(8-17)15-16/h2-6,8H,7H2,1H3
• InChI Key： HQNHHDZWHZPANB-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)CN1C=CC(C=O)=N1

Computed Properties

• Exact Mass: 262.07537038g/mol
• Monoisotopic Mass: 262.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate

Methyl 2-Fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate (CAS No. 2138184-60-6): A Comprehensive Overview

Methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate (CAS No. 2138184-60-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique blend of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both fluoro and formyl substituents in its benzene ring framework contributes to its versatile reactivity, enabling diverse chemical transformations that are pivotal for drug discovery and medicinal chemistry applications.

The molecular architecture of Methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate encompasses a benzoate core substituted with a fluoro atom at the 2-position and a methyl group linked to a formyl-substituted pyrazole ring at the 4-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, is particularly relevant in pharmaceutical design. In contrast, the formyl group serves as a reactive handle for condensation reactions, facilitating the introduction of additional pharmacophoric elements.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various biological pathways. Methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate has emerged as a key intermediate in this context, particularly in the synthesis of molecules that interact with enzymes and receptors involved in inflammatory and immunological processes. The pyrazole moiety, which is part of the formyl-substituted group, is well-documented for its role in medicinal chemistry due to its ability to engage with biological targets such as kinases and phosphodiesterases.

The utility of this compound extends beyond its role as a synthetic precursor. It has been explored in the development of novel antiviral agents, where the combination of fluoro and formyl functionalities enhances binding interactions with viral proteases and polymerases. Additionally, its structural features make it a promising candidate for designing molecules with improved pharmacokinetic profiles, including enhanced solubility and bioavailability. These attributes are critical for translating preclinical findings into effective clinical therapies.

The synthesis of Methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include halogenation followed by cross-coupling reactions to introduce the pyrazole moiety. The formylation step is often achieved through Vilsmeier-Haack reaction conditions or other formylation techniques that ensure high regioselectivity and yield. These synthetic methodologies underscore the compound's importance as a building block in advanced chemical synthesis.

In academic research, Methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-yl)methyl]benzoate has been utilized in studies aimed at understanding structure-function relationships in drug design. Its incorporation into libraries of compounds has enabled researchers to evaluate the impact of substituent effects on biological activity. For instance, modifications at the fluoro or formyl positions have been systematically explored to optimize potency against target enzymes while minimizing off-target effects.

The growing interest in this compound is also reflected in its application as a scaffold for drug discovery programs targeting neurological disorders. The benzoate core is known to interact with GABAergic systems, making it relevant for developing treatments for conditions such as epilepsy and anxiety disorders. Furthermore, the pyrazole ring's ability to modulate neurotransmitter release has opened new avenues for exploring potential therapeutic applications.

Economic considerations also play a significant role in the industrial adoption of Methyl 2-fluoro-4-[3-formyl-1H-pyrazol-1-y_^meth]benzoate). As demand for high-quality intermediates increases, manufacturers are investing in optimized synthetic routes that enhance cost-efficiency without compromising purity standards. This trend aligns with broader industry efforts to streamline drug development processes while maintaining rigorous quality control measures.

The future prospects for Methyl 2-fluoro-4-[(3-formyl-1H-pyrazol-1-y_^meth]benzoate) are promising, given its versatility and relevance across multiple therapeutic areas. Continued research into its derivatives is expected to yield novel compounds with enhanced therapeutic profiles. Additionally, advancements in computational chemistry may further accelerate the design and optimization process by predicting molecular properties before experimental synthesis.